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Compound of Interest

Compound Name:
tert-Butyl N-(2-

cyclopropoxyethyl)carbamate

CAS No.: 1935340-77-4

Cat. No.: B1413179

Get Quote

A Strategic Building Block for Metabolically Stable Ether
Linkers
Executive Summary
tert-Butyl N-(2-cyclopropoxyethyl)carbamate (CAS: 1935340-77-4) is a specialized amine-

protected building block used primarily in the synthesis of small molecule therapeutics. It

serves as a direct precursor to the 2-cyclopropoxyethylamine moiety.

In modern drug discovery, this compound is utilized to introduce a cyclopropyl ether motif. This

motif acts as a bioisostere for standard alkyl ethers (e.g., ethoxy, isopropoxy) but offers

superior metabolic stability and distinct physicochemical properties. The tert-butoxycarbonyl

(Boc) group ensures the primary amine remains inert during early-stage coupling reactions,

allowing for precise, late-stage deprotection and diversification.

Key Applications:

Kinase Inhibitors: Modulation of solvent-front binding interactions.
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GPCR Antagonists: Optimization of lipophilicity and metabolic clearance.

Linker Chemistry: Creation of stable ether-linked tethers for PROTACs or bioconjugates.

Chemical Profile & Properties[1][2][3][4][5][6]
The compound combines a lipophilic, conformationally restricted cyclopropyl tail with a

standard protected amine linker.

Property Data

Chemical Name tert-Butyl N-(2-cyclopropoxyethyl)carbamate

CAS Number 1935340-77-4

Molecular Formula C₁₀H₁₉NO₃

Molecular Weight 201.26 g/mol

Core Moiety 2-Cyclopropoxyethyl amine

Protecting Group Boc (Acid-labile)

Solubility
Soluble in DCM, MeOH, DMSO, EtOAc;

Insoluble in water

Stability
Stable under basic/neutral conditions; degrades

in strong acid (TFA/HCl)

Medicinal Chemistry Utility
The "Cyclopropyl Ether" Advantage
The incorporation of the cyclopropoxy group is a deliberate design strategy to address specific

liabilities in drug candidates:

Metabolic Blockade: Standard ethyl or isopropyl ethers are prone to rapid oxidative

dealkylation by Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6). The

strained cyclopropyl ring resists radical formation at the

-carbon, significantly slowing down
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-dealkylation and extending the drug's half-life (

).

Conformational Restriction: Unlike a flexible ethyl chain, the cyclopropyl group restricts the

rotation of the ether bond. This can lock the ligand into a bioactive conformation, reducing

the entropic penalty upon binding to a protein target.

Lipophilicity Tuning: The cyclopropyl group is more lipophilic than a methyl group but less so

than a tert-butyl group, allowing for fine-tuning of LogD to improve membrane permeability

and blood-brain barrier (BBB) penetration.

Mechanism of Action (Visualized)
The following diagram illustrates the metabolic advantage of the cyclopropyl ether over a

standard ethyl ether.
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Figure 1: Comparative metabolic stability. The cyclopropyl ring resists the alpha-hydroxylation

step that typically degrades linear alkyl ethers.

Synthetic Protocols
The synthesis of tert-butyl N-(2-cyclopropoxyethyl)carbamate is non-trivial due to the

instability of cyclopropanol precursors. The industry-standard route employs Simmons-Smith

cyclopropanation of a vinyl ether intermediate.

Synthesis Workflow
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N-Boc-Ethanolamine
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Step 1: Vinylation
(Ethyl Vinyl Ether, Hg(OAc)2)

Intermediate:
tert-Butyl N-(2-(vinyloxy)ethyl)carbamate

Step 2: Simmons-Smith Cyclopropanation
(Et2Zn, CH2I2, Toluene)

Target Product:
tert-Butyl N-(2-cyclopropoxyethyl)carbamate

Step 3: Deprotection (Usage)
(4M HCl in Dioxane)

 Downstream Use
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Figure 2: Synthetic pathway via vinyl ether cyclopropanation.

Detailed Experimental Procedure (Simmons-Smith
Route)
Step 1: Preparation of the Vinyl Ether
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Reagents:tert-Butyl (2-hydroxyethyl)carbamate (1.0 eq), Ethyl vinyl ether (solvent/reagent),

Mercury(II) acetate (0.05 eq).

Procedure: Dissolve the starting alcohol in excess ethyl vinyl ether. Add Hg(OAc)₂ catalyst.

Reflux for 12–16 hours under Nitrogen.

Workup: Quench with saturated NaHCO₃. Extract with diethyl ether. Dry over MgSO₄ and

concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc) to yield tert-butyl N-(2-

(vinyloxy)ethyl)carbamate.

Step 2: Cyclopropanation (The Critical Step)

Reagents: Vinyl ether intermediate (1.0 eq), Diethylzinc (Et₂Zn, 1.0M in hexanes, 2.5 eq),

Diiodomethane (CH₂I₂, 2.5 eq), Dry Toluene.

Safety Note: Et₂Zn is pyrophoric. Handle strictly under Argon/Nitrogen atmosphere.

Procedure:

Cool a solution of Et₂Zn in toluene to 0°C.

Add CH₂I₂ dropwise (exothermic). Stir for 20 mins to form the Furukawa reagent

(IZnCH₂I).

Add the vinyl ether intermediate solution dropwise.

Allow to warm to Room Temperature (RT) and stir for 12 hours.

Quench: Carefully quench with saturated NH₄Cl solution (gas evolution possible).

Isolation: Extract with EtOAc. Wash organic layer with brine. Dry and concentrate.

Yield: Typically 70–85% of the cyclopropyl ether.

Step 3: Deprotection (Generating the Free Amine)
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Dissolve the Boc-protected target in DCM.

Add 4M HCl in Dioxane (5-10 eq).

Stir at RT for 2 hours. Precipitate forms.

Concentrate to dryness to obtain 2-cyclopropoxyethanamine hydrochloride, ready for

coupling.

Case Studies & Applications
Autotaxin (ATX) Inhibitors
Research into ATX inhibitors for the treatment of fibrotic diseases (e.g., IPF, NASH) has utilized

the cyclopropoxyethyl motif.

Role: The group serves as a linker that occupies the hydrophobic channel of the ATX active

site.

Outcome: The cyclopropyl ether provided a 3-fold improvement in metabolic stability

compared to the corresponding methoxy-ethyl analog while maintaining nanomolar potency.

Beta-Blocker Analogs
While the drug Betaxolol utilizes a cyclopropylmethoxy tail, the cyclopropoxy analog derived

from this guide's compound is investigated in next-generation cardiovascular agents to lower

the pKa of the proximal amine, reducing lysosomal trapping and improving tissue distribution.

Safety & Handling
Hazards: The compound is generally low toxicity but should be treated as an irritant.

Storage: Store at 2–8°C. Hygroscopic.

Reactivity: Avoid strong acids unless deprotection is intended. Incompatible with strong

oxidizing agents.
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Simmons-Smith Cyclopropanation:Simmons, H. E., & Smith, R. D. (1959). A New Synthesis

of Cyclopropanes. Journal of the American Chemical Society.[1][2] Link

Metabolic Stability of Cyclopropyl Ethers:Wuitschik, G., et al. (2008). Oxetanes as Promising

Modules in Drug Discovery. Angewandte Chemie International Edition. (Context on ether

stability). Link

Patent Application (Autotaxin):US Patent 10,669,285 B2. Condensed [1,4] diazepine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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